Cas no 110863-24-6 (Sodium Dodecyl Sulfate-d25)

• Product Name: Sodium Dodecyl Sulfate-d25
• CAS No: 110863-24-6
• MF: C₁₂H₂₅NaO₄S
• MW: 313.533316373825
• CID: 138192
• PubChem ID: 23700838
• Update Time: 2025-05-27

Sodium Dodecyl Sulfate-d25 Chemical and Physical Properties

Names and Identifiers

• 1-Dodecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-d25-ol,hydrogen sulfate, sodium salt (1:1)
• 1-Dodecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-d25-ol,hydrogen sulfate, so...
• DODECYL-D25 SULFATE, SODIUM SALT
• sodium,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosadeuteriododecyl sulfate
• Dodecyl-d25 sulfate sodium salt,SDS-d25,sodium lauryl sulfate-d25
• SDS-d25
• Sodium dodecyl sulfate-d25
• sodium lauryl sulfate-d25
• SODIUM LAURYL-D25 SULFATE
• SODIUM DODECYL-D25 SULFATE
• SODIUM DODECYL SULFATE (D25)
• DODECYL SODIUM SULFATE (D25)
• DODECYL-D25 SULFATE, SODIUM SALT, 98 ATO M % D
• Dodecyl-d25 sulfate sodium salt, SDS-d25, sodium lauryl sulfate-d25
• DTXSID90635724
• 110863-24-6
• D98265
• Dodecyl-d25 sulfate sodium salt
• Sodium-dodecyl sulfate-d25
• Sodium dodecyl-d25 sulfate, >=98 atom % D, >=98% (CP)
• Sodium (~2~H_25_)dodecyl sulfate
• HY-Y0316S
• Sodium dodecyl sulfate D25
• SCHEMBL1332927
• CS-0198012
• 1-Dodecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-d25-ol,hydrogen sulfate,sodium salt(1:1)
• J-002484
• sodium;1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosadeuteriododecyl sulfate
• AKOS015910327
• Sodium Dodecyl Sulfate (D25, 98%)
• DBMJMQXJHONAFJ-YCGROXIYSA-M
• Sodium 1-Dodecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-d25-ol Sulfate;
• 686-044-7
• Sodium Dodecyl Sulfate-d25

• Inchi： 1S/C12H26O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);/q;+1/p-1/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2;
• InChI Key： DBMJMQXJHONAFJ-YCGROXIYSA-M
• SMILES： S(=O)(=O)([O-])OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H].[Na+]

Computed Properties

• Exact Mass: 313.29400
• Monoisotopic Mass: 313.29404338g/mol
• Isotope Atom Count: 25
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 204-207 °C(lit.)
• PSA: 74.81000
• LogP: 4.46490
• Solubility: Not determined

Sodium Dodecyl Sulfate-d25 Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on Sodium Dodecyl Sulfate-d25

Research Briefing on 110863-24-6 and Sodium Dodecyl Sulfate-d25 in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the significance of specialized compounds such as 110863-24-6 and deuterated surfactants like Sodium Dodecyl Sulfate-d25 (SDS-d25). These compounds play pivotal roles in drug development, structural biology, and analytical chemistry. This briefing synthesizes the latest research findings to provide a comprehensive overview of their applications, mechanisms, and future potential.

The compound 110863-24-6, a small molecule with a specific chemical structure, has garnered attention for its potential therapeutic applications. Recent studies have explored its role as an inhibitor in enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating kinase activity, suggesting its utility in targeted cancer therapies. The compound's unique binding affinity and selectivity make it a promising candidate for further preclinical evaluation.

Sodium Dodecyl Sulfate-d25, a deuterated variant of the widely used surfactant SDS, has emerged as a critical tool in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Its deuterated alkyl chain reduces signal interference, enhancing the resolution of protein-ligand interactions. A recent breakthrough published in Analytical Chemistry (2024) showcased its application in elucidating the conformational dynamics of membrane proteins, providing insights into drug-receptor interactions. The use of SDS-d25 has also been extended to lipidomics, where it improves the accuracy of lipid profiling in complex biological samples.

One of the most compelling intersections of these two compounds lies in their combined use for solubilizing and stabilizing hydrophobic drug candidates. Research from the University of Cambridge (2023) highlighted a novel formulation strategy where 110863-24-6 was encapsulated in SDS-d25 micelles, significantly improving its bioavailability and pharmacokinetic properties. This approach addresses a longstanding challenge in drug delivery, particularly for compounds with poor aqueous solubility.

Despite these advancements, challenges remain in the scalable synthesis of 110863-24-6 and the cost-effectiveness of SDS-d25 production. A 2024 industry report by Chemical & Engineering News emphasized the need for greener synthetic routes and improved isotopic labeling techniques to meet growing demand. Additionally, regulatory considerations for deuterated compounds in clinical applications warrant further discussion, as highlighted in a recent FDA guidance document.

In conclusion, the synergy between 110863-24-6 and Sodium Dodecyl Sulfate-d25 exemplifies the innovative spirit of chemical biomedicine. Their applications span from basic research to translational medicine, offering solutions to longstanding challenges in drug development and structural biology. Future research should focus on optimizing their production, expanding their therapeutic indications, and exploring novel combinatorial approaches. This briefing underscores their transformative potential and calls for continued investment in this promising area of study.